Ethyl 4-((4-fluorophenyl)(4-hydroxy-6-methyl-2-oxo-1-(pyridin-3-ylmethyl)-1,2-dihydropyridin-3-yl)methyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[(4-fluorophenyl)-[4-hydroxy-6-methyl-2-oxo-1-(pyridin-3-ylmethyl)pyridin-3-yl]methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C26H29FN4O4/c1-3-35-26(34)30-13-11-29(12-14-30)24(20-6-8-21(27)9-7-20)23-22(32)15-18(2)31(25(23)33)17-19-5-4-10-28-16-19/h4-10,15-16,24,32H,3,11-14,17H2,1-2H3
• InChI Key: KFJPLGADWUWZEW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(C2=CC=C(C=C2)F)C3=C(C=C(N(C3=O)CC4=CN=CC=C4)C)O
• Molecular Formula: C26H29FN4O4
• Molecular Weight: 480.5 g/mol

Description

Ethyl 4-((4-fluorophenyl)(4-hydroxy-6-methyl-2-oxo-1-(pyridin-3-ylmethyl)-1,2-dihydropyridin-3-yl)methyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C26H29FN4O4 and its molecular weight is 480.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Enzyme Inhibition Activities

Compounds with structures related to Ethyl 4-((4-fluorophenyl)(4-hydroxy-6-methyl-2-oxo-1-(pyridin-3-ylmethyl)-1,2-dihydropyridin-3-yl)methyl)piperazine-1-carboxylate have been synthesized and tested for antimicrobial, antilipase, and antiurease activities. Some derivatives were found to possess moderate to good antimicrobial activity against test microorganisms, with a few displaying antiurease and antilipase activities. This indicates their potential as templates for developing new antimicrobial agents with enzyme inhibition capabilities (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Antituberculosis Activity

Thiazole-aminopiperidine hybrid analogs, which share a similar structural motif with the compound of interest, have been designed, synthesized, and evaluated for their antituberculosis activity. One particular compound demonstrated promising results against Mycobacterium tuberculosis, suggesting that modifications of the this compound structure could yield potent antituberculosis agents (Jeankumar et al., 2013).

Serotonin Receptor Studies

Derivatives of this compound, especially those radiolabeled with fluorine-18, have been used in neuroimaging studies to investigate serotonin receptors in the brain. These studies provide insights into the serotonergic system and help in understanding the role of serotonin receptors in various neurological disorders, including depression and Alzheimer's disease. The specific antagonist properties of these compounds against the 5-HT1A receptors make them valuable tools for positron emission tomography (PET) imaging studies (Plenevaux et al., 2000).